Cas no 2250241-85-9 (cis-2-aminocyclopentanecarbonitrile;2,2,2-trifluoroacetic acid)

• Product Name: cis-2-aminocyclopentanecarbonitrile;2,2,2-trifluoroacetic acid
• CAS No: 2250241-85-9
• MF: C₈H₁₁F₃N₂O₂
• MW: 224.180352449417
• MDL: MFCD30802094
• CID: 5071036
• PubChem ID: 134128932
• Update Time: 2026-03-01

cis-2-aminocyclopentanecarbonitrile;2,2,2-trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• Cis-2-aminocyclopentane-1-carbonitrile trifluoroacetate
• CIS-2-AMINOCYCLOPENTANE-1-CARBONITRILE TFA
• REL-(1S,2R)-2-AMINOCYCLOPENTANECARBONITRILE TFA
• P17847
• (1R,2S)-2-aminocyclopentane-1-carbonitrile;2,2,2-trifluoroacetic acid
• cis-2-aminocyclopentanecarbonitrile;2,2,2-trifluoroacetic acid
• CS-0184189
• BS-42995
• (1R,2S)-2-aminocyclopentane-1-carbonitrile; trifluoroacetic acid
• cis-2-Aminocyclopentanecarbonitrile 2,2,2-trifluoroacetic acid
• 2250241-85-9
• 2173053-01-3

• MDL： MFCD30802094
• Inchi： 1S/C6H10N2.C2HF3O2/c7-4-5-2-1-3-6(5)8;3-2(4,5)1(6)7/h5-6H,1-3,8H2;(H,6,7)/t5-,6-;/m0./s1
• InChI Key： IMCGYFYHVJAQDM-GEMLJDPKSA-N
• SMILES： FC(C(=O)O)(F)F.N[C@H]1CCC[C@H]1C#N

Computed Properties

• Exact Mass: 224.07726208 g/mol
• Monoisotopic Mass: 224.07726208 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.1
• Molecular Weight: 224.18

Additional information on cis-2-aminocyclopentanecarbonitrile;2,2,2-trifluoroacetic acid

Professional Introduction to Compound with CAS No. 2250241-85-9 and Product Name: cis-2-aminocyclopentanecarbonitrile; 2,2,2-trifluoroacetic acid

The compound with the CAS number 2250241-85-9 and the product name cis-2-aminocyclopentanecarbonitrile; 2,2,2-trifluoroacetic acid represents a significant advancement in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and synthetic organic chemistry. The combination of a cyclopentanecarbonitrile moiety with an aminocyclopentane group, alongside the presence of a trifluoroacetic acid moiety, endows this molecule with distinctive chemical and biological characteristics that make it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for novel compounds that exhibit high specificity and efficacy. Among these, heterocyclic compounds have emerged as a cornerstone in drug design due to their diverse biological activities and structural versatility. The cis-2-aminocyclopentanecarbonitrile component of this compound contributes to its potential as a building block for more complex pharmacophores. The presence of the nitrile group not only introduces polarity but also serves as a versatile handle for further functionalization, enabling chemists to tailor the molecule's properties for specific therapeutic targets.

The addition of 2,2,2-trifluoroacetic acid to the molecular structure introduces fluorine atoms, which are known for their ability to enhance metabolic stability and binding affinity. Fluorinated compounds have been extensively studied for their role in improving pharmacokinetic profiles, including bioavailability and duration of action. This feature makes the compound particularly interesting for the development of next-generation therapeutics where prolonged efficacy is desired. Furthermore, the trifluoroacetic acid moiety can influence the compound's solubility and interaction with biological targets, making it a promising candidate for various drug formulations.

Recent advancements in computational chemistry have allowed researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies suggest that cis-2-aminocyclopentanecarbonitrile; 2,2,2-trifluoroacetic acid may exhibit inhibitory effects on certain enzymes and receptors implicated in diseases such as cancer and inflammatory disorders. These predictions are supported by experimental data from preliminary screenings conducted in vitro. For instance, studies have shown that derivatives of cyclopentanecarbonitrile can interact with enzymes involved in cell signaling pathways, potentially leading to therapeutic benefits.

The synthesis of this compound represents a testament to the ingenuity of modern synthetic organic chemistry. The preparation involves multi-step reactions that showcase the skillful manipulation of functional groups while maintaining high yields and purity. Key steps include cyclization reactions to form the cyclopentane ring system followed by nitrile introduction and subsequent modification with the trifluoroacetic acid moiety. These synthetic strategies highlight the importance of well-designed synthetic routes in pharmaceutical research, where efficiency and scalability are paramount.

From a regulatory perspective, compounds like cis-2-aminocyclopentanecarbonitrile; 2,2,2-trifluoroacetic acid must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. Current research protocols involve comprehensive toxicological assessments followed by preclinical studies in animal models. These studies aim to evaluate both acute and chronic effects, providing critical data on dosing regimens and potential side effects. The outcomes of these studies will be instrumental in determining whether this compound progresses to human trials.

The integration of fluorine into pharmaceuticals is not without its challenges. While fluorine atoms offer numerous advantages, they also require careful handling during synthesis due to their reactivity under certain conditions. However, modern synthetic methodologies have mitigated many of these issues through optimized reaction conditions and protective group strategies. As a result, fluorinated compounds like our subject continue to be synthesized with increasing ease and efficiency.

Looking ahead, the future applications of cis-2-aminocyclopentanecarbonitrile; 2,2,2-trifluoroacetic acid are vast and varied. Researchers are exploring its potential as an intermediate in more complex drug molecules or as a standalone therapeutic agent. Additionally, its unique structural features make it an attractive scaffold for developing novel derivatives with enhanced properties. As our understanding of molecular interactions deepens through techniques such as X-ray crystallography and NMR spectroscopy, we can expect even more refined applications to emerge.

In conclusion,cis-2-aminocyclopentanecarbonitrile; 2,2,2-trifluoroacetic acid, identified by CAS number 2250241-85-9, represents a significant contribution to pharmaceutical chemistry, offering promising prospects for drug development through its innovative structure and functional attributes. The ongoing research into this compound underscores its importance as a tool for advancing medical science into new frontiers where precision medicine becomes increasingly relevant.